Cas no 14704-41-7 (3,5-Bis(trifluoromethyl)-1H-pyrazole)

3,5-Bis(trifluoromethyl)-1H-pyrazole is a fluorinated heterocyclic compound characterized by two trifluoromethyl groups at the 3- and 5-positions of the pyrazole ring. This structure imparts high electron-withdrawing properties, enhancing its utility as a key intermediate in pharmaceutical and agrochemical synthesis. The presence of trifluoromethyl groups improves metabolic stability and lipophilicity, making it valuable in the development of bioactive molecules. Its reactivity allows for further functionalization, enabling applications in catalysis and material science. The compound is typically handled under inert conditions due to its sensitivity to moisture and air. Its well-defined structure and purity make it suitable for precise synthetic applications in research and industrial settings.
3,5-Bis(trifluoromethyl)-1H-pyrazole structure
14704-41-7 structure
Product Name:3,5-Bis(trifluoromethyl)-1H-pyrazole
CAS No:14704-41-7
MF:C5H2F6N2
MW:204.073201656342
MDL:MFCD00153672
CID:223599
PubChem ID:253661058
Update Time:2025-06-07

3,5-Bis(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole,3,5-bis(trifluoromethyl)-
    • 3,5-Bis(trifluoromethyl)pyrazole
    • 3,5-Bis(Trifluoromethyl)-1H-Pyrazole
    • TIMTEC-BB SBB006683
    • 3,5-DI(TRIFLUOROMETHYL)PYRAZOLE
    • 3,3-Bis(trifluoromethyl)pyrazol
    • 3,5-Bis(trfluoromethyl)pyrazole
    • 3,5-Bis(trifluormethyl)pyrazole
    • 3,5-Di(trifluoromethyl)-1H-pyrazole
    • 3,5-Bis(trifluoromethyl)pyrazole97%
    • 3,5-Bis(trifluoromethyl)pyrazole 97%
    • 1H-Pyrazole, 3,5-bis(trifluoromethyl)-
    • 3,5-Bis(trifluoromethyl)pyrazol
    • NGDDUAYSWPUSLX-UHFFFAOYSA-N
    • 3,5-Bis-trifluoromethyl-1H-pyrazole
    • bis(trifluoromethyl)pyrazole
    • C5H2F6N2
    • 3,5-bistrifluoromethyl-1H-pyrazole
    • BBL015976
    • SBB006683
    • STL163949
    • AKOS005747069
    • DTXSID60333866
    • 3,5-Bis(trifluoromethyl)pyrazole, 99%
    • 14704-41-7
    • SY037535
    • BRJMONOCJQSUPZ-UHFFFAOYSA-N
    • W-205649
    • A808591
    • SB33725
    • FT-0614480
    • MFCD00153672
    • SCHEMBL20108
    • F31140
    • PS-8156
    • 3,5-Bis-(trifluoromethyl)1H-pyrazole
    • B4762
    • EN300-152485
    • BRD-K22782810-001-01-0
    • 3,5-Bis(trifluoromethyl)-1H-pyrazole #
    • CS-0089732
    • ALBB-016307
    • 3,5-Bis(trifluoromethyl)-1H-pyrazole
    • MDL： MFCD00153672
    • Inchi： 1S/C5H2F6N2/c6-4(7,8)2-1-3(13-12-2)5(9,10)11/h1H,(H,12,13)
    • InChI Key： NGDDUAYSWPUSLX-UHFFFAOYSA-N
    • SMILES： FC(C1=CC(C(F)(F)F)=NN1)(F)F

Computed Properties

  • Exact Mass: 204.01200
  • Monoisotopic Mass: 204.012217
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.7
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.1

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.594±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 83.0 to 87.0 deg-C
  • Boiling Point: 147°C(lit.)
  • Flash Point: 45.4±25.9 ºC,
  • Solubility: Very slightly soluble (0.86 g/l) (25 º C),
  • PSA: 28.68000
  • LogP: 2.44730
  • Solubility: Not determined

3,5-Bis(trifluoromethyl)-1H-pyrazole Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305 + P351 + P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： Xi
  • Safety Term：S26-36
  • Risk Phrases：R36/37/38
  • HazardClass：IRRITANT

3,5-Bis(trifluoromethyl)-1H-pyrazole Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,5-Bis(trifluoromethyl)-1H-pyrazole Pricemore >>

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